10.1039/B106041B | Enhanced photosensitization of nanocrystalline TiO2 film with a sulfonic sensitizer by surface protonation

Enhanced photosensitization of nanocrystalline TiO2 film with a sulfonic sensitizer by surface protonation

New Journal of Chemistry Pub Date: 2002-01-08 DOI: 10.1039/B106041B

Abstract

The interaction between an azo sensitizer containing an –SO₃⁻ anchoring group, 4-amino-5-hydroxy-6-azobenzene-1,7-naphthyl disulfonic sodium (K), and nanocrystalline TiO₂ film was studied using IR microscopy, and was attributed to physical adsorption due to the negligible peak shift of K. Photoelectrochemical experiments were carried out to characterize the interface charge transfer. Maximum incident photon-to-current conversion efficiency (IPCE) was greatly increased from 7.7 to 43.7% by HCl pretreatment of TiO₂ film. This strong photosensitization enhancement was assigned to surface protonation of the TiO₂ film, which enables K anions to be closely attracted to the TiO₂ nanocrystalline surface by electrostatic forces, thus facilitating interface charge transfer. An overall energy conversion efficiency of ∼2% was achieved for the sandwich-type photoelectrochemical cell constructed with K sensitized protonated TiO₂ film, while this value was 0.37% for the untreated TiO₂ film. Surface protonation provides a general solution to improving the photosensitization of TiO₂ film with dyes containing SO₃⁻ anchoring groups.

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